Cas no 1177294-47-1 (N-(1,1-dioxothiolan-3-yl)-N',N'-diisopropyl-ethane-1,2-diamine;hydrochloride)

• Product Name: N-(1,1-dioxothiolan-3-yl)-N',N'-diisopropyl-ethane-1,2-diamine;hydrochloride
• CAS No: 1177294-47-1
• MF: C₁₂H₂₇ClN₂O₂S
• MW: 298.872981309891
• CID: 5186697
• Update Time: 2026-03-05

N-(1,1-dioxothiolan-3-yl)-N',N'-diisopropyl-ethane-1,2-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene 1,1-dioxide hydrochloride
• 3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene1,1-dioxidehydrochloride
• 3-({2-[bis(propan-2-yl)amino]ethyl}amino)-1$l^{6}-thiolane-1,1-dione hydrochloride
• 3-({2-[bis(propan-2-yl)amino]ethyl}amino)-1lambda6-thiolane-1,1-dione hydrochloride
• N'-(1,1-dioxidotetrahydrothien-3-yl)-N,N-diisopropylethane-1,2-diamine hydrochloride, AldrichCPR
• 1,2-Ethanediamine, N1,N1-bis(1-methylethyl)-N2-(tetrahydro-1,1-dioxido-3-thienyl)-, hydrochloride (1:1)
• N-(1,1-dioxothiolan-3-yl)-N',N'-diisopropyl-ethane-1,2-diamine;hydrochloride

• Inchi： 1S/C12H26N2O2S.ClH/c1-10(2)14(11(3)4)7-6-13-12-5-8-17(15,16)9-12;/h10-13H,5-9H2,1-4H3;1H
• InChI Key： LOBIZYYTCZCIAG-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)NCCN(C(C)C)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Topological Polar Surface Area: 57.8

Additional information on N-(1,1-dioxothiolan-3-yl)-N',N'-diisopropyl-ethane-1,2-diamine;hydrochloride

N-(1,1-Dioxothiolan-3-yl)-N',N'-Diisopropyl-Ethane-1,2-Diamine Hydrochloride

The compound N-(1,1-dioxothiolan-3-yl)-N',N'-diisopropyl-ethane-1,2-diamine hydrochloride (CAS No. 1177294-47-1) is a highly specialized chemical entity with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a thietane (dioxothiane) ring with a diamine functionality and diisopropyl substituents. The presence of the hydrochloride counterion suggests that this compound is often utilized in its protonated form, which may enhance its reactivity in certain chemical transformations.

Recent studies have highlighted the importance of thietane-containing compounds in the development of advanced materials. The thietane ring, a five-membered cyclic ether with sulfur as the heteroatom, exhibits exceptional stability and reactivity under specific conditions. This makes it an attractive component for designing molecules with tailored electronic and structural properties. The integration of the diamine group in this compound further enhances its versatility, as it can participate in various condensation reactions, such as those involving carbonyl compounds or isocyanates.

The diisopropyl substituents on the diamine backbone serve to modulate the steric and electronic properties of the molecule. These bulky groups can influence the reactivity of the amine functionalities, making them more selective or efficient in certain reaction pathways. For instance, recent research has demonstrated that such substituents can significantly impact the catalytic activity of related compounds in asymmetric synthesis protocols.

In terms of synthesis, N-(1,1-dioxothiolan-3-yl)-N',N'-diisopropyl-ethane-1,2-diamine hydrochloride is typically prepared through a multi-step process involving the reaction of thietane derivatives with appropriate diamine precursors. The optimization of these synthetic routes has been a focus of recent investigations, with researchers exploring greener and more efficient methodologies to produce this compound on an industrial scale.

Applications of this compound are diverse and span across various industries. In pharmaceuticals, it has been explored as a potential building block for drug discovery programs targeting complex biological systems. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry and catalysis. Additionally, in materials science, this compound has shown promise as a precursor for high-performance polymers and coatings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity patterns of thietane-containing diamines like this compound. Quantum mechanical calculations have revealed that the sulfur atom in the thietane ring plays a critical role in modulating the molecule's electronic properties, which can be exploited for designing novel functional materials.

In conclusion, N-(1,1-dioxothiolan-3-yl)-N',N'-diisopropyl-ethane-1,2-diamine hydrochloride (CAS No. 1177294-47-1) stands as a testament to the ingenuity of modern chemical design. Its unique structure and versatile reactivity make it an invaluable tool in contemporary research and industrial applications. As scientific understanding continues to evolve, this compound is likely to find even more innovative uses across various disciplines.